2-(1-Methoxycarbonylethoxy)benzoic acid methyl ester

• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• IUPAC Name: methyl 2-(1-methoxy-1-oxopropan-2-yl)oxybenzoate
• InChI: InChI=1S/C12H14O5/c1-8(11(13)15-2)17-10-7-5-4-6-9(10)12(14)16-3/h4-8H,1-3H3
• InChI Key: PEWYUMXTTSQWTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC=CC=C1C(=O)OC

Description

2-(1-Methoxycarbonylethoxy)benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester 6 (150 g, 652 mmol), anhydrous K2CO3 (480 gr, 3.473 mol) and sodium iodide (22.5 grams, 150 mmol) in anhydrous acetone (2000 ml) was added methyl 6-bromohexanoate (216 g, 1.033 mol) and refluxed for 60 hours. Acetone was distilled off and water (1500 ml) was added. Crude 9 was extracted into ethyl acetate, dried over Na2SO4, distilled and purified by column chromatography on silica gel using hexane as eluant to give pure 2 (130 g, 55.6%) as a light yellow syrup. The structure was confirmed with NMR.